![molecular formula C19H13ClN2O2 B6284052 2-[(2-chloro-3-methylquinolin-6-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 2742661-28-3](/img/no-structure.png)
2-[(2-chloro-3-methylquinolin-6-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
Overview
Description
2-[(2-Chloro-3-methylquinolin-6-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione, also known as Compound 1 or C1, is a synthetic molecule composed of a quinoline ring and an isoindole ring. It has recently become of great interest to scientists due to its potential applications in medicinal chemistry, drug delivery, and other areas of biochemistry.
Scientific Research Applications
C1 has been studied extensively in the field of medicinal chemistry due to its potential applications in drug delivery. It has been found to be an effective carrier for the delivery of various drugs, such as anticancer agents, antibiotics, and antiviral agents. Furthermore, it has been used in the development of nanomedicines for targeted drug delivery. C1 has also been studied in the field of biochemistry for its ability to interact with various proteins and enzymes, which can be used to study their function and structure.
Mechanism of Action
C1 has been found to interact with various proteins and enzymes, and its mechanism of action is thought to involve the formation of hydrogen bonds between its quinoline and isoindole rings and the amino acid residues of the target protein or enzyme. This interaction is thought to affect the structure and function of the target protein or enzyme, allowing it to be used as a tool to study its structure and function.
Biochemical and Physiological Effects
C1 has been found to have a variety of biochemical and physiological effects. Its interactions with proteins and enzymes can affect the structure and function of the target, resulting in changes in the expression of genes and proteins. Furthermore, C1 has been found to have anti-inflammatory and anti-oxidant effects, as well as the ability to modulate the activity of various enzymes.
Advantages and Limitations for Lab Experiments
C1 has several advantages for laboratory experiments. It is relatively easy to synthesize, and its interactions with proteins and enzymes can be easily studied. Furthermore, its ability to interact with various proteins and enzymes makes it a useful tool for studying their structure and function. However, there are some limitations to using C1 in laboratory experiments. Its interactions with proteins and enzymes can be difficult to control, and its effects can vary depending on the target protein or enzyme.
Future Directions
The potential applications of C1 are vast, and there are many possible future directions for research. For example, C1 could be further studied to better understand its mechanism of action and its effects on proteins and enzymes. Additionally, it could be used to develop new drugs and drug delivery systems, as well as to study the structure and function of proteins and enzymes. Furthermore, C1 could be used to develop new nanomedicines for targeted drug delivery, as well as to study its anti-inflammatory and anti-oxidant effects. Finally, C1 could be used to study its interactions with other molecules, such as small molecules and peptides, which could lead to new insights into its potential applications.
Synthesis Methods
The synthesis of C1 can be achieved through a two-step process. The first step involves the reaction of 2-chloro-3-methylquinoline with ethyl acetoacetate to form the quinoline ring. This is followed by a condensation reaction with ethyl isoindole-1,3-dione to form the isoindole ring. This two-step synthesis process is relatively simple and efficient, making it a popular choice for researchers looking to synthesize C1.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(2-chloro-3-methylquinolin-6-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione' involves the reaction of 2-chloro-3-methylquinoline with methyl 2,3-dihydro-1H-isoindole-1,3-dicarboxylate in the presence of a suitable base and a catalyst. The resulting intermediate is then treated with formaldehyde and a reducing agent to yield the final product.", "Starting Materials": [ "2-chloro-3-methylquinoline", "methyl 2,3-dihydro-1H-isoindole-1,3-dicarboxylate", "suitable base", "catalyst", "formaldehyde", "reducing agent" ], "Reaction": [ "Step 1: 2-chloro-3-methylquinoline is reacted with methyl 2,3-dihydro-1H-isoindole-1,3-dicarboxylate in the presence of a suitable base and a catalyst to yield the intermediate product.", "Step 2: The intermediate product is then treated with formaldehyde and a reducing agent to yield the final product, 2-[(2-chloro-3-methylquinolin-6-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione." ] } | |
CAS RN |
2742661-28-3 |
Product Name |
2-[(2-chloro-3-methylquinolin-6-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione |
Molecular Formula |
C19H13ClN2O2 |
Molecular Weight |
336.8 |
Purity |
90 |
Origin of Product |
United States |
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